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Compound of Interest

Compound Name: MLT-231

Cat. No.: B15607148

Get Quote

Both MLT-231 and JNJ-67856633 are potent and selective allosteric inhibitors of the MALT1

paracaspase.[1][2] They function by binding to a site distinct from the active site, inducing a

conformational change that inhibits the proteolytic activity of MALT1. This, in turn, blocks the

cleavage of its substrates, such as BCL10 and RelB, which are essential for the activation of

the canonical NF-κB pathway.[1][3] The inhibition of MALT1-dependent signaling leads to the

suppression of downstream cellular processes, including cell proliferation and survival,

particularly in malignancies driven by chronic B-cell receptor signaling, such as Activated B-Cell

like (ABC) subtype of Diffuse Large B-Cell Lymphoma (DLBCL).[4][5]

JNJ-67856633 has also been shown to inhibit MALT1-dependent signaling that results in the

reduction of interleukin-10 (IL-10) and the upregulation of interferon (IFN), which can lead to

the inhibition of JAK/STAT signaling.[3]

Biochemical and Cellular Activity
The following table summarizes the in vitro biochemical and cellular activities of MLT-231 and

JNJ-67856633 based on publicly available data.
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Parameter MLT-231 JNJ-67856633 (Safimaltib)

Target MALT1 Paracaspase MALT1 Paracaspase

Mechanism Allosteric Inhibitor Allosteric Inhibitor (mixed-type)

Biochemical IC50 9 nM 22.4 nM , 74 nM

Cellular BCL10 Cleavage IC50 160 nM
Data not specified, but inhibits

cleavage

Cellular IL-10 Secretion IC50 Data not available 77 nM

Cellular IL-6 Secretion IC50 Data not available 114 nM

Affected Cell Lines OCI-Ly3 (ABC-DLBCL)

OCI-Ly3, OCI-Ly10, TMD8,

HBL-1, REC-1 (ABC-DLBCL

with CD79b and/or CARD11

mutations)

Key Downstream Effects
Inhibition of NF-κB target gene

IRF4 expression

Inhibition of NF-κB and

JAK/STAT signaling,

decreased IL-10, increased

IFN

In Vivo Efficacy and Pharmacokinetics
Both compounds have demonstrated anti-tumor activity in preclinical xenograft models of ABC-

DLBCL.
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Parameter MLT-231 JNJ-67856633 (Safimaltib)

Xenograft Model ABC-DLBCL type
CARD11-mutant and CD79b-

mutant ABC-DLBCL

Observed Effect Tumor stasis
Dose-dependent tumor growth

inhibition

Bioavailability (Mouse) 99% (3 mg/kg, p.o.) Good bioavailability

Bioavailability (Rat) 61% (3 mg/kg, p.o.) Good bioavailability

Clinical Development No development reported
Phase 1 (single agent and in

combination with Ibrutinib)[6]

Signaling Pathway and Experimental Workflow
Diagrams
To visualize the mechanism of action and experimental evaluation of these inhibitors, the

following diagrams are provided.
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Preclinical Evaluation Workflow.

Experimental Protocols
The following sections detail the general methodologies for the key experiments cited in the

comparison of MLT-231 and JNJ-67856633.
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MALT1 Biochemical Assay
Objective: To determine the half-maximal inhibitory concentration (IC50) of the compounds

against purified MALT1 enzyme.

Protocol:

Recombinant human MALT1 enzyme is incubated with a fluorogenic substrate, such as Ac-

LRSR-AMC.

The test compound (MLT-231 or JNJ-67856633) is added at various concentrations.

The enzymatic reaction is initiated, and the cleavage of the fluorogenic substrate is

monitored over time by measuring the fluorescence intensity at the appropriate excitation

and emission wavelengths (e.g., 360 nm excitation and 460 nm emission).[7]

The rate of substrate cleavage is calculated for each compound concentration.

The IC50 value is determined by plotting the percentage of MALT1 inhibition against the

logarithm of the compound concentration and fitting the data to a dose-response curve.

BCL10 Cleavage Assay
Objective: To assess the ability of the compounds to inhibit MALT1-mediated cleavage of its

substrate BCL10 in a cellular context.

Protocol:

A suitable cell line, such as the ABC-DLBCL cell line OCI-Ly3, is cultured.

The cells are treated with various concentrations of the test compound for a specified period.

Following treatment, the cells are lysed, and the protein extracts are collected.

The protein lysates are separated by SDS-PAGE and transferred to a membrane for Western

blotting.
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The membrane is probed with an antibody specific for BCL10, which can detect both the full-

length and the cleaved forms of the protein.

The band intensities for full-length and cleaved BCL10 are quantified, and the IC50 for the

inhibition of BCL10 cleavage is calculated.[8][9]

Cell Proliferation Assay
Objective: To evaluate the effect of the compounds on the proliferation of cancer cell lines.

Protocol:

ABC-DLBCL cells (e.g., OCI-Ly3, OCI-Ly10) are seeded in 96-well plates.

The cells are treated with a range of concentrations of MLT-231 or JNJ-67856633.

After a defined incubation period (e.g., 72 hours), a viability reagent (e.g., CellTiter-Glo®,

MTT) is added to each well.[10]

The luminescence or absorbance is measured using a plate reader, which correlates with the

number of viable cells.

The concentration of the compound that inhibits cell proliferation by 50% (GI50) is

determined from the dose-response curve.

ABC-DLBCL Xenograft Model
Objective: To assess the in vivo anti-tumor efficacy of the compounds.

Protocol:

Immunocompromised mice (e.g., NOD-SCID) are subcutaneously or intravenously injected

with a suspension of ABC-DLBCL cells (e.g., OCI-Ly10).[1][11]

Once tumors are established and reach a palpable size, the mice are randomized into

vehicle control and treatment groups.
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The treatment groups receive the test compound (MLT-231 or JNJ-67856633) via a specified

route (e.g., oral gavage) and schedule.

Tumor volume is measured regularly using calipers throughout the study.

At the end of the study, the mice are euthanized, and the tumors are excised and weighed.

The anti-tumor efficacy is evaluated by comparing the tumor growth in the treated groups to

the vehicle control group.

Conclusion
Both MLT-231 and JNJ-67856633 are potent allosteric inhibitors of MALT1 with demonstrated

preclinical activity against ABC-DLBCL models. JNJ-67856633 has progressed to Phase 1

clinical trials, indicating its potential as a therapeutic agent. The data presented in this guide

provides a foundation for researchers to compare these two molecules and to inform the

design of future studies in the field of MALT1-targeted therapies.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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